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Compound of Interest

Compound Name: NSC59984

cat. No.: B1680228

Application Notes and Protocols for NSC59984

Topic: NSC59984 Solubility in DMSO, DMF, and Ethanol

For: Researchers, scientists, and drug development professionals.

Introduction

NSC59984 is a small molecule that has been identified as a promising anti-cancer agent. It
functions by inducing the degradation of mutant p53 protein, a key target in many cancers, and
restoring p53 pathway signaling.[1][2][3][4] Specifically, NSC59984 facilitates the degradation
of mutant p53 through the MDM2-mediated ubiquitin-proteasome pathway.[2] This activity is
dependent on the activation of a ROS-ERK2-MDM2 axis. Furthermore, NSC59984 can activate
p73, a p53 family member, to restore tumor suppressor functions.

Given its therapeutic potential, understanding the solubility of NSC59984 in common laboratory
solvents is crucial for the design and execution of in vitro and in vivo studies. This document
provides detailed information on the solubility of NSC59984 in Dimethyl Sulfoxide (DMSO),
Dimethylformamide (DMF), and Ethanol, along with protocols for preparing stock solutions and
determining solubility.

Quantitative Solubility Data

The solubility of NSC59984 can vary between different sources and batches. The following
table summarizes the available quantitative data for the solubility of NSC59984 in DMSO, DMF,
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and ethanol. It is recommended to use fresh, anhydrous solvents for the best results, as
hygroscopic DMSO can significantly impact solubility.

Concentration Molar Equivalent
Solvent Source(s)
(mg/mL) (mM)
DMSO =38 mg/mL 143.25 mM MedchemExpress
53 mg/mL 199.79 mM Selleck Chemicals
Cayman Chemical,
10 mg/mL 37.7 mM )
GlpBio
StressMarq
5 mg/mL 18.85 mM o
Biosciences
Cayman Chemical,
DMF 25 mg/mL 94.25 mM )
GlpBio
Cayman Chemical,
Ethanol 5 mg/mL 18.85 mM

GlpBio

Molecular Weight of NSC59984: 265.27 g/mol

Signaling Pathway of NSC59984

NSC59984 exerts its anti-cancer effects by targeting the p53 signaling pathway. The diagram
below illustrates the proposed mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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